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Compound of Interest

Compound Name: 5-iso-Butyl-5-methylhydantoin

CAS No.: 27886-67-5

Cat. No.: B1267029

Get Quote

The hydantoin ring, a five-membered heterocycle first isolated by Adolf von Baeyer in 1861, is

a cornerstone of modern medicinal chemistry. This structure, chemically known as glycolylurea,

is a derivative of imidazolidine featuring carbonyl groups at the second and fourth positions. Its

true significance lies in its role as a versatile scaffold, particularly when substituted at the 5-

position. These 5,5-disubstituted hydantoins are the foundation for a wide range of blockbuster

drugs and are actively researched for new therapeutic applications.

The pharmaceutical importance of the hydantoin core is exemplified by its presence in well-

known drugs such as the anticonvulsant Phenytoin, and the anti-androgens Nilutamide and

Enzalutamide. The diverse biological activities of hydantoin derivatives are a direct result of the

modular nature of the 5-position, where different substituents can be introduced to fine-tune the

molecule's pharmacological properties. These activities span a remarkable range, including

anticonvulsant, antiarrhythmic, antifungal, antibacterial, and antitumor effects.

This guide will provide a technical overview of the synthesis, characterization, and biological

significance of 5,5-disubstituted hydantoins, with a focus on the methodologies relevant to drug

development professionals.
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Physicochemical Properties and Structural Features
The core hydantoin structure is a planar, five-membered ring containing a reactive cyclic urea

moiety. The two carbonyl groups and the N-H protons contribute to the molecule's polarity and

its ability to participate in hydrogen bonding, which is crucial for its interaction with biological

targets. The substituents at the C5 position are pivotal in defining the molecule's overall

physicochemical properties, such as lipophilicity, solubility, and steric profile. These properties,

in turn, govern the compound's pharmacokinetic and pharmacodynamic behavior.

Property
General Characteristics of 5,5-
Disubstituted Hydantoins

Physical State Typically crystalline solids at room temperature.

Solubility

Generally have low solubility in water, but this is

highly dependent on the nature of the C5

substituents. Solubility in organic solvents like

ethanol, methanol, and DMSO is generally

good.

pKa
The N-H protons have pKa values in the range

of 8-10, allowing for the formation of salts.

Stability

The hydantoin ring is generally stable under

physiological conditions but can be susceptible

to hydrolysis under strong acidic or basic

conditions.

Synthesis of 5,5-Disubstituted Hydantoins
The synthesis of 5,5-disubstituted hydantoins is a well-established area of organic chemistry,

with several reliable methods available to researchers. The choice of synthetic route often

depends on the availability of starting materials and the desired substitution pattern at the C5

position.

The Bucherer-Bergs Reaction
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The Bucherer-Bergs reaction is a cornerstone of hydantoin synthesis, offering a one-pot

approach to 5,5-disubstituted hydantoins from a corresponding ketone or aldehyde. This

multicomponent reaction involves the treatment of the carbonyl compound with ammonium

carbonate and a cyanide source, typically potassium cyanide.

The reaction proceeds through the initial formation of a cyanohydrin, which then reacts with

ammonia to form an aminonitrile. The aminonitrile subsequently undergoes cyclization with

carbon dioxide (from the decomposition of ammonium carbonate) to yield the final hydantoin

product.

Workflow for the Bucherer-Bergs Reaction:

Ketone/Aldehyde

Aminonitrile Intermediate

Reaction with KCN and NH3

KCN, (NH4)2CO3

5,5-Disubstituted Hydantoin

Cyclization with CO2

Click to download full resolution via product page

Caption: The Bucherer-Bergs reaction pathway.

Experimental Protocol: Synthesis of a 5,5-Disubstituted Hydantoin via the Bucherer-Bergs

Reaction

Reaction Setup: In a well-ventilated fume hood, combine the starting ketone (1.0 eq),

potassium cyanide (1.2 eq), and ammonium carbonate (3.0 eq) in a suitable solvent such as

ethanol or a mixture of ethanol and water.

Heating: Heat the reaction mixture to a temperature between 50-70 °C and stir for several

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Workup: After the reaction is complete, cool the mixture to room temperature and pour it into

water.

Purification: The crude hydantoin product, which often precipitates out of the aqueous

solution, can be collected by filtration. Further purification can be achieved by

recrystallization from a suitable solvent, such as ethanol or water.

The Read Reaction
An alternative and also widely used method is the Read reaction, which synthesizes

hydantoins from α-amino acids. This reaction involves the treatment of an α-amino acid with

cyanate, often in the form of potassium cyanate, in the presence of a base. An aldehyde or

ketone can also be included in the reaction mixture to introduce a second substituent at the 5-

position.

Workflow for the Read Reaction:

α-Amino Acid

Hydantoic Acid Intermediate

Reaction with KCNO

KCNO, Base

Hydantoin

Cyclization

Click to download full resolution via product page

Caption: The Read reaction pathway.

Analytical Characterization
The structural elucidation and purity assessment of newly synthesized 5,5-disubstituted

hydantoins are critical steps in the drug discovery process. A combination of spectroscopic and
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chromatographic techniques is typically employed for this purpose.

Analytical Technique Purpose Expected Observations

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Provides detailed information

about the molecular structure,

including the connectivity of

atoms and the chemical

environment of protons and

carbons.

¹H NMR will show

characteristic signals for the N-

H protons and the protons of

the C5 substituents. ¹³C NMR

will show distinct signals for

the two carbonyl carbons and

the C5 carbon.

Infrared (IR) Spectroscopy
Identifies the presence of

specific functional groups.

Strong absorption bands in the

region of 1700-1780 cm⁻¹

corresponding to the C=O

stretching vibrations of the two

carbonyl groups. A broad

absorption band in the region

of 3200-3400 cm⁻¹

corresponding to the N-H

stretching vibrations.

Mass Spectrometry (MS)

Determines the molecular

weight of the compound and

can provide information about

its fragmentation pattern.

The molecular ion peak (M⁺)

will be observed, confirming

the molecular weight of the

synthesized hydantoin.

High-Performance Liquid

Chromatography (HPLC)

Assesses the purity of the

compound and can be used for

purification.

A single sharp peak in the

chromatogram indicates a high

degree of purity.

Biological Activity and Therapeutic Potential
The biological activities of 5,5-disubstituted hydantoins are diverse and highly dependent on

the nature of the substituents at the C5 position. This structural feature allows for the rational

design of new derivatives with optimized pharmacological properties.

Anticonvulsant Activity
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One of the most well-established therapeutic applications of hydantoins is in the treatment of

epilepsy. Phenytoin, a 5,5-diphenylhydantoin, has been a frontline anticonvulsant drug for

decades. The primary mechanism of action for many hydantoin-based anticonvulsants is the

blockade of voltage-gated sodium channels in the brain. This action stabilizes neuronal

membranes and reduces the excessive electrical activity that leads to seizures.

The development of resistance to anticonvulsant drugs is a significant clinical challenge. One

of the underlying mechanisms of resistance to hydantoins is the overexpression of efflux

pumps like P-glycoprotein, which actively transport the drug out of the target cells, thereby

reducing its intracellular concentration and efficacy.

Anticancer Activity
In recent years, the hydantoin scaffold has gained significant attention for its potential in cancer

therapy. The anti-androgen drugs Nilutamide and Enzalutamide, which are used to treat

prostate cancer, are based on a hydantoin core. These drugs act by antagonizing the androgen

receptor, thereby inhibiting the growth of hormone-dependent prostate cancer cells.

Research is ongoing to explore the anticancer activity of other hydantoin derivatives against

various cancer types. The design of novel hydantoin-based compounds often focuses on

modifying the C5 substituents to enhance their potency and selectivity for specific cancer

targets.

Other Biological Activities
Beyond their anticonvulsant and anticancer properties, hydantoin derivatives have been

reported to exhibit a wide range of other biological activities, including:

Antiarrhythmic: Some hydantoins have shown efficacy in the treatment of cardiac

arrhythmias.

Antibacterial and Antifungal: The hydantoin scaffold has been incorporated into novel

antimicrobial agents.

Muscle Relaxants: Certain derivatives have demonstrated muscle relaxant properties.

Future Directions and Conclusion
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The 5,5-disubstituted hydantoin scaffold continues to be a highly valuable platform for the

discovery and development of new therapeutic agents. The synthetic versatility of the

hydantoin ring, coupled with the profound influence of the C5 substituents on biological activity,

provides a fertile ground for medicinal chemists to explore novel chemical space.

Future research in this area will likely focus on several key aspects:

Design of Novel Derivatives: The synthesis and evaluation of new hydantoin derivatives with

improved potency, selectivity, and pharmacokinetic properties.

Elucidation of Mechanisms of Action: A deeper understanding of the molecular mechanisms

by which hydantoin-based drugs exert their therapeutic effects.

Overcoming Drug Resistance: The development of strategies to circumvent drug resistance,

particularly in the context of anticonvulsant and anticancer therapies.

In conclusion, the 5,5-disubstituted hydantoin core represents a privileged scaffold in medicinal

chemistry with a rich history and a promising future. The principles and methodologies outlined

in this guide provide a solid foundation for researchers and drug development professionals

seeking to harness the therapeutic potential of this remarkable class of compounds.
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Disclaimer & Data Validity:
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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